6-Fluoro-2-(morpholin-4-yl)-3-nitrobenzonitrile

Specification

• CAS No.: 647824-50-8
• Molecular Formula: C11H10FN3O3
• Molecular Weight: 251.217
• IUPAC Name: 6-fluoro-2-morpholin-4-yl-3-nitrobenzonitrile
• Standard InChI: InChI=1S/C11H10FN3O3/c12-9-1-2-10(15(16)17)11(8(9)7-13)14-3-5-18-6-4-14/h1-2H,3-6H2
• Standard InChI Key: YOWLAWDSFKQBSL-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=C(C=CC(=C2C#N)F)[N+](=O)[O-]

Introduction

6-Fluoro-2-(morpholin-4-yl)-3-nitrobenzonitrile is a complex organic compound with a molecular formula of C11H10FN3O3 and a molecular weight of 251.21 g/mol. It is identified by the CAS number 647824-50-8 and PubChem CID 2780104. This compound is of interest in various chemical and biochemical research contexts due to its unique structural features, which include a fluorine atom, a morpholine ring, a nitro group, and a cyano group attached to a benzene ring.

Synthesis and Preparation

The synthesis of 6-Fluoro-2-(morpholin-4-yl)-3-nitrobenzonitrile typically involves multi-step organic reactions. While specific synthesis protocols for this compound are not widely detailed in the available literature, similar compounds often require careful control of reaction conditions to ensure the desired substitution pattern on the benzene ring. Common methods might involve nucleophilic substitution reactions to introduce the morpholine ring and nitration to add the nitro group, followed by cyanation to introduce the cyano group.

Biological Applications

The compound's unique structure suggests potential applications in biological research, particularly in areas such as:

• Pharmaceutical Research: The presence of a morpholine ring and a nitro group could confer biological activity, making it a candidate for drug development.

• Proteomics Research: It is used as a biochemical in proteomics studies, as noted by suppliers like Santa Cruz Biotechnology.

Chemical Applications

• Organic Synthesis: It can serve as an intermediate in the synthesis of more complex molecules due to its reactive functional groups.

• Materials Science: The nitro and cyano groups might contribute to interesting optical or electrical properties, although specific applications in this area are not well-documented.